Cas no 51851-79-7 (Diisopropyl Allylboronate)

• Product Name: Diisopropyl Allylboronate
• CAS No: 51851-79-7
• MF: C₉H₁₉BO₂
• MW: 170.056963205338
• MDL: MFCD15072157
• CID: 1577632
• PubChem ID: 87561385
• Update Time: 2025-11-01

Diisopropyl Allylboronate Chemical and Physical Properties

Names and Identifiers

• di(propan-2-yloxy)-prop-2-enylborane
• Diisopropyl Allylboronate
• Allylboronic Acid Diisopropyl Ester
• (iPrO)2B(allyl)
• AG-L-23487
• allyldiisopropoxyborane
• AGN-PC-0091VS
• Diisopropoxyallylborane
• ANW-31354
• CTK4J4978
• ACMC-209kwc
• D3738
• NULL
• Boronic acid, 2-propenyl-, bis(1-methylethyl) ester
• bis(propan-2-yl) (prop-2-en-1-yl)boronate
• BCA85179
• LWPLTONTMJTRJL-UHFFFAOYSA-N
• Dipropan-2-YL prop-2-EN-1-ylboronate
• DTXSID60465712
• T70994
• CS-0175105
• DIISOPROPYL PROP-2-EN-1-YLBORONATE
• AS-55613
• SCHEMBL838617
• AKOS015838926
• MFCD15072157
• DB-254478
• 51851-79-7

• MDL： MFCD15072157
• Inchi： 1S/C9H19BO2/c1-6-7-10(11-8(2)3)12-9(4)5/h6,8-9H,1,7H2,2-5H3
• InChI Key： LWPLTONTMJTRJL-UHFFFAOYSA-N
• SMILES： O(B(CC=C)OC(C)C)C(C)C

Computed Properties

• Exact Mass: 170.14800
• Monoisotopic Mass: 170.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Refractive Index: 1.4000-1.4040
• PSA: 18.46000
• LogP: 2.51060

Diisopropyl Allylboronate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diisopropyl Allylboronate

Comprehensive Guide to Diisopropyl Allylboronate (CAS No. 51851-79-7): Properties, Applications, and Innovations

Diisopropyl Allylboronate (CAS No. 51851-79-7) is a versatile organoboron compound widely used in organic synthesis, pharmaceuticals, and material science. Its unique structure, featuring an allyl group bonded to a boronate ester, makes it a valuable reagent for carbon-carbon bond formation, asymmetric synthesis, and cross-coupling reactions. This article explores its properties, applications, and recent advancements, addressing common queries like "How is Diisopropyl Allylboronate used in drug discovery?" and "What are the alternatives to allylboronates in green chemistry?".

The compound's molecular formula, C₉H₁₇BO₂, reflects its stability under ambient conditions, though it requires handling in inert atmospheres for optimal performance. Researchers favor Diisopropyl Allylboronate for its high reactivity and selectivity in allylation reactions, a topic trending in AI-driven retrosynthesis tools. Recent studies highlight its role in synthesizing chiral building blocks for antiviral drugs, aligning with the surge in "COVID-19 therapeutics research" searches.

In material science, CAS 51851-79-7 facilitates the development of boron-doped polymers with applications in flexible electronics—a hotspot for "sustainable materials 2024" discussions. Its low toxicity profile (compared to traditional boron reagents) also makes it a candidate for green chemistry initiatives, addressing the "eco-friendly synthesis" trend. Notably, patents describe its use in OLED intermediates, linking to the booming "display technology" market.

From a technical perspective, Diisopropyl Allylboronate exhibits a boiling point of ~85°C at reduced pressure and solubility in common organic solvents like THF and hexane. These properties are critical for "reaction optimization" workflows, a frequent search term among chemists. Innovations include its integration with flow chemistry systems, enabling scalable production—a solution to the "batch vs continuous manufacturing" debate in pharmaceutical forums.

Future directions explore catalytic recycling of boron byproducts, resonating with "circular economy in chemicals" queries. As AI-assisted molecular design grows, 51851-79-7 is increasingly featured in machine learning datasets for predicting reaction outcomes. This positions the compound at the intersection of traditional synthesis and digital chemistry, two dominant themes in modern research.